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For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide a detailed guide for the administration,

scoring, and interpretation of the Chronic Liver Disease Questionnaire (CLDQ). The protocols

are designed to ensure consistency and accuracy in data collection for clinical research and

drug development in the context of chronic liver disease.

Application Notes
Introduction to the CLDQ
The Chronic Liver Disease Questionnaire (CLDQ) is a patient-reported outcome (PRO)

instrument specifically designed to measure the health-related quality of life (HRQOL) in

individuals with chronic liver disease.[1][2][3] Developed by Younossi et al. in 1999, the

standard CLDQ consists of 29 questions that assess symptoms and their impact on the

patient's life over the preceding two weeks.[1][2] The questionnaire is self-administered and

typically takes about 10 minutes to complete.[2]

The CLDQ is a valuable tool in clinical trials and research for several reasons:

Disease-Specific: It captures the nuances of how chronic liver disease affects a patient's life,

which may be missed by generic health questionnaires.

Comprehensive: It evaluates multiple domains of a patient's experience, including physical

symptoms, emotional well-being, and activity levels.
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Validated: The CLDQ has been extensively validated across various etiologies of chronic

liver disease and has been translated into numerous languages.

Several versions of the CLDQ have been developed for specific liver conditions, including:

CLDQ-HCV (Hepatitis C Virus)

CLDQ-NASH (Nonalcoholic Steatohepatitis)

CLDQ-PSC (Primary Sclerosing Cholangitis)

Domains of the CLDQ
The 29 items of the CLDQ are categorized into six distinct domains:[1][2][3]

Abdominal Symptoms: Addresses issues like abdominal pain and discomfort.

Fatigue: Focuses on feelings of tiredness and low energy levels.

Systemic Symptoms: Includes symptoms such as itching, muscle cramps, and dizziness.

Activity: Assesses the impact of the disease on daily activities and physical function.

Emotional Function: Explores feelings of depression, anxiety, and irritability.

Worry: Gauges the patient's concerns about their health and the future.

Experimental Protocols
Patient Instructions for Completing the CLDQ
It is crucial that patients receive clear and consistent instructions to ensure the quality of the

data collected. The following is a step-by-step guide for patients:

Introduction for the Patient: "This questionnaire is designed to help us understand how you

have been feeling over the past two weeks. Your honest answers will provide valuable

information about the impact of your liver condition on your daily life. Please read each

question carefully and select the answer that best describes your experience."
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Step-by-Step Instructions:

Read Each Question Carefully: Take your time to understand what each question is asking.

Consider the Timeframe: The questions refer to your experiences in the last two weeks.

Choose One Answer per Question: For each question, select only one response.

Use the 7-Point Scale: The questions are answered using a scale from 1 to 7. The meaning

of the numbers on the scale will be provided with each question (e.g., from "All of the time" to

"None of the time").

Answer as Honestly as Possible: There are no right or wrong answers. Your personal

experience is what is important.

Complete the Entire Questionnaire: Please try to answer every question. If you are unsure

about a question, please do your best to answer it.

Do Not Seek Help to Interpret Questions: It is important that you answer based on your own

understanding. The clinical coordinator should not interpret, elaborate upon, or rephrase

questions.[4]

Assistance for Completion: If you have difficulty reading or writing, a family member or

caregiver may read the questions to you and record your answers. Please inform the study

staff if you received assistance.[4]

Review Your Answers: Once you have finished, take a moment to look over the

questionnaire to make sure you have answered all the questions.

Return the Questionnaire: Please return the completed questionnaire to the study staff.

Administration Protocol for Researchers
2.2.1 Materials:

A quiet and private space for the patient to complete the questionnaire.

The 29-item Chronic Liver Disease Questionnaire (CLDQ).
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A pen or pencil.

2.2.2 Procedure:

Informed Consent: Ensure the patient has provided informed consent for the study.

Provide Instructions: Give the patient the standardized instructions for completing the

questionnaire as outlined in section 2.1.

Ensure Privacy: Allow the patient to complete the questionnaire in a private setting to

encourage honest responses.

Minimize Interference: The administrator should not interpret or rephrase questions for the

patient. If the patient asks for clarification, they should be encouraged to answer based on

their own understanding.[4]

Check for Completeness: Upon return of the questionnaire, the administrator should check

for any unanswered questions. If any are found, the patient should be politely asked to

complete them.

Document Assistance: If the patient received help in completing the form, this should be

documented.

Scoring Protocol
The CLDQ is scored on a 7-point Likert scale, with higher scores indicating a better health-

related quality of life.

2.3.1 Item Scoring:

Each of the 29 items is scored from 1 to 7.

2.3.2 Domain Score Calculation:

The score for each of the six domains is calculated by summing the scores of the items

within that domain and dividing by the number of items in that domain.

Domain Item Allocation:[1]
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Abdominal Symptoms: Items 1, 5, 17

Fatigue: Items 2, 4, 8, 11, 13

Systemic Symptoms: Items 3, 6, 21, 23, 27

Activity: Items 7, 9, 14

Emotional Function: Items 10, 12, 15, 16, 19, 20, 24, 26

Worry: Items 18, 22, 25, 28, 29

2.3.3 Total CLDQ Score Calculation:

The total CLDQ score is the average of all 29 item scores.

2.3.4 Handling Missing Data:

If a patient has missing data for a particular domain, the domain score can be calculated if

more than 50% of the items in that domain have been answered. The score is calculated

based on the average of the completed items in that domain. If 50% or more of the items in a

domain are missing, the domain score should be considered missing.

Data Presentation
Quantitative data from the CLDQ can be summarized in tables to facilitate comparison between

different patient groups or over time.

Table 1: Example CLDQ Domain and Total Scores in a Cirrhosis Cohort vs. Normative Data
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CLDQ Domain
Cirrhosis Cohort (Mean ±
SD)

Questionnaire-Specific
Norms (Mean ± SD)

Total Score 4.6 ± 1.4 6.0 ± 1.0

Abdominal Symptoms 4.9 ± 1.8 5.0 ± 1.0

Activity 4.6 ± 1.7 6.0 ± 1.0

Emotional Function 4.8 ± 1.5 7.0 ± 1.0

Fatigue 3.9 ± 1.6 6.0 ± 1.0

Systemic Symptoms 4.6 ± 1.4 6.0 ± 1.0

Worry 4.5 ± 1.8 6.0 ± 1.0

Data adapted from a study on patients with cirrhosis.

Visualization of a Key Signaling Pathway in Chronic
Liver Disease
A central process in the progression of chronic liver disease is the activation of hepatic stellate

cells (HSCs), which leads to liver fibrosis. The Transforming Growth Factor-beta (TGF-β)

signaling pathway is a major driver of this process.
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Caption: TGF-β signaling pathway in hepatic stellate cell activation.

Experimental Workflow
The following diagram illustrates the workflow for utilizing the CLDQ in a clinical research

setting, from patient recruitment to data analysis.
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Caption: Clinical research workflow for the Chronic Liver Disease Questionnaire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Reliability and validity of the Chronic Liver Disease Questionnaire (CLDQ) in adults with
non-alcoholic steatohepatitis (NASH) - PMC [pmc.ncbi.nlm.nih.gov]

2. Development of a disease specific questionnaire to measure health related quality of life in
patients with chronic liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Chronic liver disease questionnaire: Translation and validation in Thais - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for the Chronic Liver
Disease Questionnaire (CLDQ)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1396496#patient-instructions-for-completing-the-
cldq]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1396496?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4838661/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4838661/
https://pubmed.ncbi.nlm.nih.gov/10403745/
https://pubmed.ncbi.nlm.nih.gov/10403745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4572238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4572238/
https://www.researchgate.net/figure/TGF-b-signaling-pathway-in-hepatic-fibrosis-TGF-b-binds-to-TGF-b-receptors-and-activates_fig1_393784589
https://www.benchchem.com/product/b1396496#patient-instructions-for-completing-the-cldq
https://www.benchchem.com/product/b1396496#patient-instructions-for-completing-the-cldq
https://www.benchchem.com/product/b1396496#patient-instructions-for-completing-the-cldq
https://www.benchchem.com/product/b1396496#patient-instructions-for-completing-the-cldq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1396496?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1396496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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